3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone

• IUPAC Name: 1-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-3-(1,1-dioxothiolan-3-yl)thiourea
• InChI: InChI=1S/C14H19N3O4S2/c1-20-12-4-3-10(7-13(12)21-2)8-15-17-14(22)16-11-5-6-23(18,19)9-11/h3-4,7-8,11H,5-6,9H2,1-2H3,(H2,16,17,22)/b15-8+
• InChI Key: ZLHNNFMCOMWKIB-OVCLIPMQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=S)NC2CCS(=O)(=O)C2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=S)NC2CCS(=O)(=O)C2)OC
• Molecular Formula: C14H19N3O4S2
• Molecular Weight: 357.5 g/mol

Description

3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone, also known as DMTT, is a thiosemicarbazone compound that has been extensively studied for its potential applications in scientific research. DMTT is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 368.5 g/mol.

Mechanism of Action

The mechanism of action of 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways involved in cancer cell proliferation, neurodegeneration, and viral replication. 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone has been shown to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and repair, and to downregulate the expression of several oncogenic proteins, including c-Myc and Bcl-2. 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone has also been shown to activate the Nrf2-ARE signaling pathway, which plays a key role in cellular defense against oxidative stress.
Biochemical and Physiological Effects
3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone has been shown to exhibit potent cytotoxicity against cancer cells, with IC50 values ranging from 0.1 to 10 μM. 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone has also been shown to have neuroprotective effects against oxidative stress-induced neurodegeneration, with an EC50 value of 2.2 μM. 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone has been shown to inhibit the replication of several viruses, including HIV-1 and Zika virus, with EC50 values ranging from 0.1 to 10 μM.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone is its potent cytotoxicity against cancer cells, which makes it a promising candidate for the development of new anticancer drugs. 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone also exhibits neuroprotective and antiviral activities, which could have potential applications in the treatment of neurodegenerative diseases and viral infections. However, 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone has some limitations for lab experiments, including its low solubility in water and its potential toxicity to normal cells.

Future Directions

There are several future directions for the study of 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone. First, further studies are needed to elucidate the mechanism of action of 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone and to identify its molecular targets. Second, more studies are needed to investigate the potential applications of 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone in the treatment of various diseases, including cancer, neurodegenerative diseases, and viral infections. Third, more studies are needed to optimize the synthesis method of 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone and to develop new analogs with improved properties. Finally, more studies are needed to evaluate the safety and toxicity of 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone in vivo and to investigate its pharmacokinetic properties.

Synthesis Methods

3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone can be synthesized using a simple one-pot reaction between 3,4-dimethoxybenzaldehyde and N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazide in the presence of a catalytic amount of acetic acid. The reaction proceeds smoothly under mild conditions and yields a high purity product in good yield.

Scientific Research Applications

3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone has been studied for its potential applications in various scientific research fields, including cancer research, neurodegenerative diseases, and infectious diseases. 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone has been shown to exhibit potent cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. 3,4-dimethoxybenzaldehyde N-(1,1-dioxidotetrahydro-3-thienyl)thiosemicarbazone has also been shown to have neuroprotective effects against oxidative stress-induced neurodegeneration and to inhibit the replication of several viruses, including HIV-1 and Zika virus.